Cas no 17228-97-6 (2-(4-Nitro-Phenyl)-Thiazole-4-Carboxylic Acid)

• Product Name: 2-(4-Nitro-Phenyl)-Thiazole-4-Carboxylic Acid
• CAS No: 17228-97-6
• MF: C₁₀H₆N₂O₄S
• MW: 250.230640888214
• MDL: MFCD01936230
• CID: 1033248
• PubChem ID: 1473825
• Update Time: 2025-04-20

2-(4-Nitro-Phenyl)-Thiazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)thiazole-4-carboxylic acid
• 2-(4-Nitrophenyl)-1,3-thiazole-4-carboxylic acid
• 2-(4-NITRO-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
• CS-0137568
• 17228-97-6
• Oprea1_175718
• IBVCOHAMYOJGBA-UHFFFAOYSA-N
• 2-(4-Nitrophenyl)thiazole-4-carboxylicacid
• AC-27696
• Z234895395
• EN300-60842
• 3G-366S
• AKOS005087604
• DTXSID80363044
• SCHEMBL2296626
• DB-050602
• CHEMBL4445272
• 2-(4-Nitro-Phenyl)-Thiazole-4-Carboxylic Acid

• MDL： MFCD01936230
• Inchi： 1S/C10H6N2O4S/c13-10(14)8-5-17-9(11-8)6-1-3-7(4-2-6)12(15)16/h1-5H,(H,13,14)
• InChI Key： IBVCOHAMYOJGBA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.00488
• Monoisotopic Mass: 250.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 385.2±25.0 °C at 760 mmHg
• Flash Point: 186.8±23.2 °C
• PSA: 93.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Nitro-Phenyl)-Thiazole-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)